Cas no 1256808-29-3 (1-(5-BROMO-3-CHLOROPYRIDIN-2-YL)ETHANONE)
1256808-29-3 structure
Product Name:1-(5-BROMO-3-CHLOROPYRIDIN-2-YL)ETHANONE
CAS No:1256808-29-3
MF:C7H5BrClNO
MW:234.48
MDL:MFCD18257815
CID:2102418
PubChem ID:91658963
Update Time:2024-11-04
1-(5-BROMO-3-CHLOROPYRIDIN-2-YL)ETHANONE Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-BROMO-3-CHLOROPYRIDIN-2-YL)ETHAN-1-ONE
- 1-(5-BroMo-3-chloropyridin-2-yl)ethanone
- CID 91658963
- Ethanone, 1-(5-bromo-3-chloro-2-pyridinyl)-
- KML-124
- AKOS027424647
- D79869
- SCHEMBL18335071
- MFCD18257815
- CS-0432694
- AB91064
- EN300-106942
- 1256808-29-3
- Z1269165131
- C7H5BrClNO
- 1-(5-BROMO-3-CHLOROPYRIDIN-2-YL)ETHANONE
-
- MDL: MFCD18257815
- Inchi: 1S/C7H5BrClNO/c1-4(11)7-6(9)2-5(8)3-10-7/h2-3H,1H3
- InChI Key: WOJJYMNRQWXZJI-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(C)=O)C(=C1)Cl
Computed Properties
- Exact Mass: 232.92430g/mol
- Monoisotopic Mass: 232.92430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30
- XLogP3: 2.2
1-(5-BROMO-3-CHLOROPYRIDIN-2-YL)ETHANONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | G14936-250mg |
1-(5-Bromo-3-chloropyridin-2-yl)ethanone |
1256808-29-3 | 250mg |
4158CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | G14936-1g |
1-(5-Bromo-3-chloropyridin-2-yl)ethanone |
1256808-29-3 | 1g |
11434CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | G14936-250mg |
1-(5-Bromo-3-chloropyridin-2-yl)ethanone |
1256808-29-3 | 250mg |
4158.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | G14936-1g |
1-(5-Bromo-3-chloropyridin-2-yl)ethanone |
1256808-29-3 | 1g |
11434.0CNY | 2021-07-13 | ||
| Chemenu | CM364531-250mg |
1-(5-Bromo-3-chloropyridin-2-yl)ethan-1-one |
1256808-29-3 | 95% | 250mg |
$353 | 2022-06-13 | |
| Chemenu | CM364531-500mg |
1-(5-Bromo-3-chloropyridin-2-yl)ethan-1-one |
1256808-29-3 | 95% | 500mg |
$648 | 2022-06-13 | |
| Chemenu | CM364531-1g |
1-(5-Bromo-3-chloropyridin-2-yl)ethan-1-one |
1256808-29-3 | 95% | 1g |
$822 | 2022-06-13 | |
| Apollo Scientific | OR300404-250mg |
1-(5-Bromo-3-chloropyridin-2-yl)ethanone |
1256808-29-3 | 250mg |
£70.00 | 2025-02-19 | ||
| Apollo Scientific | OR300404-1g |
1-(5-Bromo-3-chloropyridin-2-yl)ethanone |
1256808-29-3 | 1g |
£210.00 | 2025-02-19 | ||
| Frontier Specialty Chemicals | G14936-250 mg |
1-(5-Bromo-3-chloropyridin-2-yl)ethanone |
1256808-29-3 | 250mg |
$ 105.00 | 2022-11-04 |
1-(5-BROMO-3-CHLOROPYRIDIN-2-YL)ETHANONE Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
1256808-29-3 (1-(5-BROMO-3-CHLOROPYRIDIN-2-YL)ETHANONE) Related Products
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- 920032-86-6(Methanone, (5-bromo-2-pyridinyl)(3,5-dichlorophenyl)-)
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